N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide
• InChI: InChI=1S/C16H15NO4/c1-19-13-5-3-2-4-12(13)16(18)17-9-11-6-7-14-15(8-11)21-10-20-14/h2-8H,9-10H2,1H3,(H,17,18)
• InChI Key: DVKPRVDCIXTCJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide, also known as MDMA, is a psychoactive drug that has gained popularity in recent years due to its euphoric and empathogenic effects. Despite its recreational use, MDMA has been studied for its potential therapeutic applications in treating various mental health disorders, including post-traumatic stress disorder (PTSD) and anxiety.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. Dopamine is a neurotransmitter that is involved in regulating pleasure and reward. Norepinephrine is a neurotransmitter that is involved in regulating alertness and arousal.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes the release of oxytocin, a hormone that is involved in social bonding and trust. N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide can also cause dehydration and electrolyte imbalances, which can be dangerous if not properly managed.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide has several advantages for lab experiments, including its ability to increase social behavior and reduce fear and anxiety. However, there are also several limitations to using N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide in lab experiments, including its potential for abuse and its effects on the cardiovascular system.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide, including its potential therapeutic applications in treating other mental health disorders, such as addiction and eating disorders. There is also a need for further research on the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide use, as well as its potential for abuse and addiction. Additionally, there is a need for the development of safer and more effective N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide-assisted psychotherapy protocols.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide is synthesized from safrole, a natural compound found in sassafras oil. The synthesis process involves several steps, including isomerization, reduction, and reductive amination. The final product is a white crystalline powder that is typically sold in pill form.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide has been studied for its potential therapeutic applications in treating various mental health disorders, including PTSD, anxiety, and depression. Clinical trials have shown promising results in using N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide-assisted psychotherapy to treat PTSD. In these trials, patients are given a dose of N-(1,3-benzodioxol-5-ylmethyl)-2-methoxybenzamide before undergoing therapy sessions, which helps them to open up and process traumatic experiences more effectively.